Cas no 34294-04-7 (Sellowin C)

• Product name: Sellowin C
• CAS No: 34294-04-7
• MF: C₁₉H₂₄O₆
• MW: 348.39
• CID: 1996234
• PubChem ID: 163016477

Sellowin C Chemical and Physical Properties

Names and Identifiers

• Sellowin C
• (1S,8R,9S,12R,13S,16R)-8,13-dihydroxy-1,12-dimethyl-6-propan-2-yl-5,10-dioxatetracyclo(7.6.1.02,7.012,16)hexadeca-2,6-diene-4,11-dione
• XE3PXU5PYM
• PODOLACTONE B, 1,2:7,8-DIDEEPOXY-8,14-DIDEHYDRO-15,16-DIDEOXY-7-HYDROXY-, (7BETA)-
• 34294-04-7
• PODOLACTONE B, 1,2:7,8-DIDEEPOXY-8,14-DIDEHYDRO-15,16-DIDEOXY-7-HYDROXY-, (7.BETA.)-
• 4H,9H-FURO(2',3',4':4,5)NAPHTHO(2,1-C)PYRAN-4,9-DIONE, 1,2,3,3A,5A,6,10B,10C-OCTAHYDRO-3,6-DIHYDROXY-3A,10B-DIMETHYL-7-(1-METHYLETHYL)-, (3S,3AR,5AS,6R,10BS,10CR)-
• (1S,8R,9S,12R,13S,16R)-8,13-dihydroxy-1,12-dimethyl-6-propan-2-yl-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,6-diene-4,11-dione
• SELLOWIN C

• Inchi： InChI=1S/C19H24O6/c1-8(2)14-12-9(7-11(21)24-14)18(3)6-5-10(20)19(4)16(18)15(13(12)22)25-17(19)23/h7-8,10,13,15-16,20,22H,5-6H2,1-4H3
• InChI Key： AMACEGKBGIFXKI-UHFFFAOYSA-N
• SMILES： CC(C)c1oc(=O)cc2c1C(O)C1OC(=O)C3(C)C1C2(C)CCC3O

Computed Properties

• Exact Mass: 348.15728848Da
• Monoisotopic Mass: 348.15728848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1Ų
• XLogP3: 0.355